Cas no 327056-74-6 (3-Cyano-5-fluorobenzoic acid)
3-Cyano-5-fluorobenzoic acid structure
Product Name:3-Cyano-5-fluorobenzoic acid
CAS No:327056-74-6
MF:C8H4FNO2
MW:165.121265411377
MDL:MFCD05663717
CID:67678
PubChem ID:2757963
Update Time:2025-04-18
3-Cyano-5-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-5-fluorobenzoic acid
- 3-Cyano-5-fluoro-benzoic acid
- 3-Carboxy-5-fluorobenzonitrile
- 3-cyano-5-fluoranyl-benzoic acid
- 3-fluoro-5-cyanobenzoic acid
- FS-1349
- SY030888
- A821380
- DTXSID80374094
- FT-0677164
- AB21903
- CK1079
- BENZOIC ACID, 3-CYANO-5-FLUORO-
- HADZSOZVTCEMNP-UHFFFAOYSA-N
- CS-W019282
- 3-Cyano-5-fluorobenzoicacid
- 3-Cyano-5-fluorobenzoic acid, AldrichCPR
- MFCD05663717
- SCHEMBL505097
- AKOS006223166
- 327056-74-6
- DTXCID60325125
-
- MDL: MFCD05663717
- Inchi: 1S/C8H4FNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3H,(H,11,12)
- InChI Key: HADZSOZVTCEMNP-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 165.02300
- Monoisotopic Mass: 165.02260653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Melting Point: 172-173°C
- PSA: 61.09000
- LogP: 1.39558
- Sensitiveness: Air Sensitive
3-Cyano-5-fluorobenzoic acid Security Information
- Hazardous Material transportation number:2811
- Hazard Category Code: 22
-
Hazardous Material Identification:
- HazardClass:IRRITANT, TOXIC
- PackingGroup:Ⅲ
3-Cyano-5-fluorobenzoic acid Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Cyano-5-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160565-5g |
3-Cyano-5-fluorobenzoic acid |
327056-74-6 | 95+% | 5g |
$138 | 2021-06-16 | |
| Chemenu | CM160565-10g |
3-Cyano-5-fluorobenzoic acid |
327056-74-6 | 95+% | 10g |
$201 | 2021-06-16 | |
| Chemenu | CM160565-25g |
3-Cyano-5-fluorobenzoic acid |
327056-74-6 | 95+% | 25g |
$379 | 2021-06-16 | |
| TRC | C956080-500mg |
3-Cyano-5-fluorobenzoic Acid |
327056-74-6 | 500mg |
$ 133.00 | 2023-04-17 | ||
| TRC | C956080-1g |
3-Cyano-5-fluorobenzoic Acid |
327056-74-6 | 1g |
$ 160.00 | 2022-06-06 | ||
| TRC | C956080-5g |
3-Cyano-5-fluorobenzoic Acid |
327056-74-6 | 5g |
$ 661.00 | 2023-04-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL907-1g |
3-Cyano-5-fluorobenzoic acid |
327056-74-6 | 95% | 1g |
162.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL907-200mg |
3-Cyano-5-fluorobenzoic acid |
327056-74-6 | 95% | 200mg |
60.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL907-5g |
3-Cyano-5-fluorobenzoic acid |
327056-74-6 | 95% | 5g |
645.0CNY | 2021-07-17 | |
| Alichem | A015018767-1g |
3-Cyano-5-fluorobenzoic acid |
327056-74-6 | 97% | 1g |
$1549.60 | 2023-09-02 |
3-Cyano-5-fluorobenzoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
327056-74-6 (3-Cyano-5-fluorobenzoic acid) Related Products
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